4-(2,3-Dihydrobenzo[b][1,4]dioxine-2-carbonyl)-1-(thiazol-2-yl)piperazin-2-one

• IUPAC Name: 4-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• InChI: InChI=1S/C16H15N3O4S/c20-14-9-18(6-7-19(14)16-17-5-8-24-16)15(21)13-10-22-11-3-1-2-4-12(11)23-13/h1-5,8,13H,6-7,9-10H2
• InChI Key: KVIWNAUMRGTPCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2COC3=CC=CC=C3O2)C4=NC=CS4
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol
• CAS No.: 2309571-55-7

Description

The compound you mentioned contains several structural components: a piperazin-2-one ring, a thiazol-2-yl group, and a 2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl group. Piperazin-2-one is a type of piperazine, which is a class of organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions. Thiazol-2-yl is a type of thiazole, which is a heterocyclic compound that contains both sulfur and nitrogen in the ring. 2,3-Dihydrobenzo[b][1,4]dioxine is a type of dioxin, which are a group of chemically-related compounds that are persistent environmental pollutants.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Compounds structurally related to 4-(2,3-Dihydrobenzo[b][1,4]dioxine-2-carbonyl)-1-(thiazol-2-yl)piperazin-2-one have been synthesized and evaluated for their antimicrobial activities. For example, novel 1,2,4-triazole derivatives and other heterocyclic compounds have demonstrated significant antimicrobial potential, indicating the relevance of such structures in developing new antimicrobial agents (Bektaş et al., 2007).

Antihypertensive Drug Intermediates

Certain derivatives have been synthesized as intermediates in the production of antihypertensive drugs, highlighting the importance of such compounds in pharmaceutical manufacturing processes (C. Ramesh et al., 2006).

Anti-Inflammatory and Analgesic Agents

Research on benzodioxine derivatives has led to the development of novel compounds with potential anti-inflammatory and analgesic properties. These findings suggest the utility of this chemical framework in creating new therapeutic agents (Abu‐Hashem et al., 2020).

Synthesis and Characterization of Novel Compounds

Studies have also focused on the synthesis and characterization of new derivatives containing piperazine and related structures for various potential applications, including as dual antihypertensive agents (Marvanová et al., 2016). These efforts underscore the ongoing interest in exploring the chemical space around such motifs for medicinal chemistry applications.

Polymer Science Applications

In polymer science, related chemical structures have been employed in the synthesis of novel polymeric materials with desirable properties, indicating the versatility of this compound's core structure in materials science applications (Wang et al., 2012).

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to note that dioxins, which are part of this compound’s structure, are known to be highly toxic and can accumulate in the food chain.